1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine

• Molecular Formula: C16H19BrN2O
• Molecular Weight: 335.24 g/mol
• IUPAC Name: 1-[(2-bromophenyl)methyl]-4-(furan-2-ylmethyl)piperazine
• InChI: InChI=1S/C16H19BrN2O/c17-16-6-2-1-4-14(16)12-18-7-9-19(10-8-18)13-15-5-3-11-20-15/h1-6,11H,7-10,12-13H2
• InChI Key: GASCHXVJSXORLE-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2Br)CC3=CC=CO3

Description

1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a piperazine derivative that contains a benzyl bromide and a furan ring. It has been shown to have potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine has been widely used in scientific research due to its potential applications in various fields. One of the main applications of this compound is in medicinal chemistry. It has been shown to have potential as a lead compound for the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been shown to have potential as a modulator of the immune system.

Mechanism of Action

The mechanism of action of 1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine is not fully understood. However, it has been shown to act as a potent inhibitor of the enzyme monoamine oxidase (MAO). MAO is an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine. Inhibition of MAO leads to an increase in the levels of these neurotransmitters in the brain, which can have various effects on behavior and mood.
Biochemical and Physiological Effects
1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. This can lead to an increase in mood, motivation, and cognitive function. It has also been shown to have anti-inflammatory and antioxidant effects, which can be beneficial for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine for lab experiments is its potency as an inhibitor of MAO. This makes it a useful tool for studying the role of MAO in various physiological and behavioral processes. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on 1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine. One area of research could be the development of new drugs based on this compound for the treatment of various diseases. Another area of research could be the study of the effects of this compound on the immune system. Additionally, further research could be done to elucidate the mechanism of action of this compound and its effects on various physiological and behavioral processes.

Synthesis Methods

The synthesis of 1-(2-Bromobenzyl)-4-(2-furylmethyl)piperazine involves the reaction of 1-(2-furylmethyl)piperazine with benzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide. The yield of the reaction is typically around 60-70%. The purity of the product can be improved by recrystallization from an appropriate solvent.